Cas no 102692-40-0 (2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)-)

• Product Name: 2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)-
• CAS No: 102692-40-0
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 1133199
• PubChem ID: 3543506
• Update Time: 2025-04-20

2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (E)-
• 1-(4-methylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• CHEMBL2041235
• AKOS000956205
• 102692-40-0
• 3-(4-Nitrophenyl)-1-(p-tolyl)prop-2-en-1-one
• (E)-1-(4-methylphenyl)-3-(4-nitrophenyl)-2-propen-1-one
• (2E)-1-(4-methylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• STL168829
• SCHEMBL15807310
• 9T-0059
• 13736-56-6
• (E)-1-(4-methylphenyl)-3-(4-nitrophenyl)prop-2-en-1-one
• MFCD00024800
• 2-Propen-1-one, 1-(4-methylphenyl)-3-(4-nitrophenyl)-, (2E)-

• Inchi： 1S/C16H13NO3/c1-12-2-7-14(8-3-12)16(18)11-6-13-4-9-15(10-5-13)17(19)20/h2-11H,1H3
• InChI Key： VFNVMOXZNIOBKS-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 267.09
• Monoisotopic Mass: 267.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Melting Point: 149 - 151 ° C (methanol)
• LogP: 4.32250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones